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Compound of Interest

Compound Name: Furaptra

Cat. No.: B055009

For researchers, scientists, and drug development professionals navigating the complexities of
intracellular calcium signaling, the choice of fluorescent indicator is paramount. This guide
provides a detailed, data-driven comparison of two ratiometric calcium indicators, Furaptra and
Fura-2, with a specific focus on their utility in measuring high calcium concentrations.

While both indicators are valuable tools, their differing affinities for calcium ions dictate their
optimal applications. Fura-2, a high-affinity indicator, excels at detecting resting and low-level
physiological calcium changes. However, it becomes saturated at higher concentrations,
limiting its dynamic range. In contrast, Furaptra (also known as Mag-Fura-2) is a low-affinity
indicator, making it the superior choice for accurately quantifying the large and rapid calcium
transients that occur in various cellular processes, such as muscle contraction and
excitotoxicity.

Quantitative Performance Comparison

The selection of a calcium indicator is critically dependent on its photophysical properties and
its affinity for calcium. The table below summarizes the key quantitative parameters for
Furaptra and Fura-2 to facilitate a direct comparison.
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Property Furaptra (Mag-Fura-2) Fura-2
Ca2+ Dissociation Constant

~25 uM - 50 uM[1][2] ~140 nM - 285 nM[3]
(Kd)
Excitation Wavelength (Ca2+-

~329 nm - 330 nm[1][4] ~335 nm - 340 nm[5][6]
bound)
Excitation Wavelength (Ca2+-

~369 nm - 370 nm[1] ~363 nm - 380 nm[5][6]
free)
Emission Wavelength ~508 nm - 511 nm[1] ~505 nm - 510 nm[5][6]

] o Measuring resting and low
) o Measuring high intracellular )
Primary Application ) intracellular Ca2+
Ca2+ concentrations )
concentrations

Ratiometric Nature Yes Yes

Deciphering Calcium Signaling Pathways

Intracellular calcium signaling is a fundamental mechanism regulating a vast array of cellular
functions. The diagram below illustrates a generalized signaling pathway leading to an increase
in intracellular calcium, a process that can be monitored using indicators like Furaptra and
Fura-2.
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General Intracellular Ca2+ Signaling Pathway

IP3 Receptor

Cytosolic Ca2+

Cellular Response

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Comparative Experimental Workflow: Furaptra vs. Fura-2

Cell Culture

Load Cells with Furaptra-AM Load Cells with Fura-2 AM

Stimulate Cells (High [Ca2+])

Stimulate Cells (High [Ca2+])

Acquire Ratiometric Data (Furaptra) Acquire Ratiometric Data (Fura-2) In Vitro Calibration (Furaptra) In Vitro Calibration (Fura-2)

Calculate [Ca2+] (Furaptra) Calculate [Ca2+] (Fura-2)
Compare Dynamic Range and Saturation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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